Cas no 141543-65-9 (1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride)

• Product Name: 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride
• CAS No: 141543-65-9
• Molecular Formula: C₁₄H₁₇N₃O₂S^.CLH
• Molecular Weight: 327.83000
• CID: 150741
• PubChem ID: 3072307

1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride Properties

Names and Identifiers

• Isoquinoline,5-[(3-methyl-1-piperazinyl)sulfonyl]-, hydrochloride (1:1)
• 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine Hydrochloride
• 1-(5-ISOQUINOLINESULFONYL)-3-METHYLPIPERAZINE, DIHYDROCHLORIDE
• 5-(3-methylpiperazin-1-yl)sulfonylisoquinoline,hydrochloride
• SCHEMBL20553518
• CS-0283361
• 5-(3-methylpiperazin-1-yl)sulfonylisoquinoline;hydrochloride
• FT-0670550
• J-007512
• 1-(5-Isoquinolinesulfonyl)-3-methylpiperazine, hydrochloride
• AKOS025993720
• 5-(3-Methylpiperazine-1-sulfonyl)isoquinoline--hydrogen chloride (1/1)
• Piperazine, 1-(5-isoquinolinylsulfonyl)-3-methyl-, monohydrochloride
• 1-(5-Isoquinolinesulfonyl) shy -3-methylpiperazine, hydrochloride
• 1-(5-Isoquinolinylsulfonyl)-3-methylpiperazine monohydrochloride
• 5-((3-Methylpiperazin-1-yl)sulfonyl)isoquinoline hydrochloride
• 141543-65-9
• DTXSID90931117
• DB-258857

• InChIKey： FGSVAQSKHCFWOY-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H17N3O2S.ClH/c1-11-10-17(8-7-16-11)20(18,19)14-4-2-3-12-9-15-6-5-13(12)14;/h2-6,9,11,16H,7-8,10H2,1H3;1H
• SMILES： Cl.CC1NCCN(S(C2=CC=CC3=CN=CC=C23)(=O)=O)C1

Computed Properties

• Exact Mass: 327.08100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 327.0808257g/mol
• Heavy Atom Count: 21
• Complexity: 434
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• LogP: 3.36670
• PSA: 70.68000
• Melting Point: 187-190°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives